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Compound of Interest

Compound Name: 2-Amino-4-iodobenzonitrile

Cat. No.: B15327740

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information for 2-Amino-4-
iodobenzonitrile (CAS No. 1261775-08-9). Due to the limited availability of a complete,
publicly accessible Safety Data Sheet (SDS) for this specific isomer, this document synthesizes
available data for 2-Amino-4-iodobenzonitrile and supplements it with information from
closely related isomers. All data for related compounds is clearly identified, and caution is
advised when using this information as a substitute for a dedicated SDS.

Chemical Identification and Physical Properties

Table 1: Chemical Identification of 2-Amino-4-iodobenzonitrile

Identifier Value

Chemical Name 2-Amino-4-iodobenzonitrile
CAS Number 1261775-08-9

Molecular Formula C7HsIN2

Molecular Weight 244.03 g/mol

Table 2: Physical Properties of 2-Amino-4-iodobenzonitrile and Related Isomers
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2-Amino-4- 2- 4- 2-
Property iodobenzonitrii  Aminobenzoni lodobenzonitril lodobenzonitril
e trile e e
White to light
Information not Light brown Light yellow brown crystalline
Appearance ] ) ]
available solid[1] powder solid[2] powder or
crystals
) ) Information not
Melting Point _ 46 - 50 °C[1] 125 - 128 °C[2] 51-55°C
available
- ) Information not Information not Information not 283.1 °C at 760
Boiling Point ) ) ]
available available available mmHg[3]
] Information not Information not > 110 °C (closed
Flash Point ) 145 °C[1] )
available available cup)
. Information not Information not Information not Information not
Solubility

available

available

available

available

Hazard Identification and Classification

A complete GHS classification for 2-Amino-4-iodobenzonitrile is not readily available.

However, based on the hazards of its structural analogs, it should be handled with care. The

following table summarizes the GHS classifications for related compounds.

Table 3: GHS Hazard Classification of Related Isomers
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2- 4- 2- 4-

Hazard Class Aminobenzoni  lodobenzonitril lodobenzonitrii Aminobenzoni
trile e e trile

Acute Toxicity,

oral Category 4[1] Category 3 Category 4[4] Category 4[5]

ra

Skin

Corrosion/Irritatio  Category 2[5] Category 2 Not classified Not classified

n

Serious Eye B
Category 2[5] Category 2 Category 2[4] Not classified

Damage/Irritation

Specific Target

o Category 3
Organ Toxicity ) . . .
(Sing! (Respiratory Not classified Not classified Not classified
ingle
g irritation)[5]
Exposure)
Germ Cell

Mutagenicity

Not classified

Not classified

Not classified

Category 2[5]

Hazardous to the

Aquatic
Environment,

Long-term

Not classified

Not classified

Not classified

Category 3[5]

Hazard Statements for Related Compounds:

2-Aminobenzonitrile: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin

and serious eye irritation. May cause respiratory irritation.[1][5]

4-lodobenzonitrile: Toxic if swallowed. Causes skin and serious eye irritation.[6]

2-lodobenzonitrile: Harmful if swallowed. Causes serious eye irritation.[4]

4-Aminobenzonitrile: Harmful if swallowed. Suspected of causing genetic defects. Harmful to

aquatic life with long-lasting effects.[5][7]
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Based on this information, it is prudent to assume that 2-Amino-4-iodobenzonitrile may be
harmful if swallowed, cause skin and eye irritation, and potentially have other systemic effects.

Handling and Storage

General Handling Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.[2]
» Avoid breathing dust, vapor, mist, or gas.[2]

e Avoid contact with skin, eyes, and clothing.[5]

e Wash hands thoroughly after handling.[6]

e Do not eat, drink, or smoke when using this product.[6]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[6]

Storage Conditions:
o Keep container tightly closed in a dry, cool, and well-ventilated place.[2]
e Protect from light.[2]

o Store away from incompatible materials such as strong oxidizing agents.[2]

First Aid Measures

Table 4: First Aid Measures for Related Compounds
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Exposure Route First Aid Procedure

Do NOT induce vomiting. Immediately call a

Ingestion -
POISON CENTER or doctor/physician.[6]
Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. Call a
Inhalation

POISON CENTER or doctor/physician if you

feel unwell.[5]

Wash with plenty of soap and water. If skin
) irritation occurs, get medical advice/attention.
Skin Contact ) ]
Take off contaminated clothing and wash before

reuse.[6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[6]

Fire Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[8]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen iodide.[2]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand or other positive pressure mode, and full
protective gear.[1]

Visualizing Safety Protocols

The following diagrams illustrate key safety and response workflows when handling 2-Amino-
4-iodobenzonitrile, based on the available data for related compounds.
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Potential Hazards Exposure Response
H335 | May cause respiratory irritation P> Inhalation | Move to fresh air
H302 | Harmful if swallowed P Ingestion | Call Poison Center
H319 | Causes serious eye irritation _‘ Eye Contact | Rinse with water for 15 mins
H315 | Causes skin irritation Skin Contact | Wash with soap and water
-
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Caption: Logical relationship between potential hazards and recommended responses.
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Start: Handling 2-Amino-4-iodobenzonitrile

Assess Hazards
(Review available SDS/Data)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Weighing and Transfer

Reaction Setup

Reaction Workup

Dispose of Waste Properly

Decontaminate Work Area

Click to download full resolution via product page

Caption: A typical experimental workflow emphasizing safety checkpoints.
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Experimental Protocols

Detailed experimental protocols involving 2-Amino-4-iodobenzonitrile are not publicly
available in the safety data reviewed. However, any experimental design should be based on a
thorough risk assessment considering the potential hazards outlined in this guide. Standard
laboratory procedures for handling solid chemicals that are potentially toxic and irritating should
be followed. This includes the use of engineering controls like fume hoods, appropriate PPE,
and having emergency procedures in place.

Conclusion

While a comprehensive Safety Data Sheet for 2-Amino-4-iodobenzonitrile (CAS 1261775-08-
9) is not readily available, the information on its structural isomers strongly suggests that it
should be handled as a hazardous compound. Researchers, scientists, and drug development
professionals must exercise caution, implement stringent safety protocols, and use appropriate
personal protective equipment to minimize exposure risks. This guide serves as a starting point
for a thorough risk assessment before handling this chemical. It is highly recommended to
obtain a compound-specific SDS from the supplier whenever possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: 2-Amino-4-iodobenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15327740#2-amino-4-iodobenzonitrile-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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